Cas no 63972-18-9 (BUTYRONITRILE DIETHYL MALONATE)
63972-18-9 structure
Product Name:BUTYRONITRILE DIETHYL MALONATE
CAS No:63972-18-9
MF:C11H17NO4
MW:227.2569835186
CID:826418
PubChem ID:3641060
Update Time:2025-09-26
BUTYRONITRILE DIETHYL MALONATE Chemical and Physical Properties
Names and Identifiers
-
- BUTYRONITRILE DIETHYL MALONATE
- diethyl 2-(3-cyanopropyl)malonate
- (3-cyano-propyl)-malonic acid diethyl ester
- (3-Cyan-propyl)-malonsaeure-diaethylester
- 2-(3-cyanopropyl)malonic acid diethyl ester
- AC1MUHOY
- AG-G-38927
- CTK2A7680
- DIETHYL (3-CYANOPROPYL)MALONATE
- diethyl 2-(3-cyanopropyl)-malonate
- Diethyl-3-cyanopropylmalonate
- FT-0664179
- Propanedioic acid, (3-cyanopropyl)-, diethyl ester
- 63972-18-9
- E85278
- Propanedioic acid, (3-cyanopropyl)-,diethyl ester
- TXBCSTVTPWJWRR-UHFFFAOYSA-N
- MFCD07357261
- SY283775
- AKOS028111738
- diethyl2-(3-cyanopropyl)malonate
- DA-34887
- Diethyl 2-(3-cyanopropyl)propanedioate
- DTXSID50394567
- Diethyl (3-cyanopropyl)propanedioate
- SCHEMBL9594621
- CS-0454489
- 1,3-DIETHYL 2-(3-CYANOPROPYL)PROPANEDIOATE
-
- Inchi： 1S/C11H17NO4/c1-3-15-10(13)9(7-5-6-8-12)11(14)16-4-2/h9H,3-7H2,1-2H3
- InChI Key： TXBCSTVTPWJWRR-UHFFFAOYSA-N
- SMILES： O(CC)C(C(C(=O)OCC)CCCC#N)=O
Computed Properties
- Exact Mass: 227.11581
- Monoisotopic Mass: 227.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.4A^2
- XLogP3: 1.3
Experimental Properties
- Density: 1.077
- Boiling Point: 154°C@0.5mmHg.
- Flash Point: 140.6°C
- Refractive Index: 1.447
- PSA: 76.39
BUTYRONITRILE DIETHYL MALONATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR47892-1g |
Diethyl 2-(3-cyanopropyl)malonate |
63972-18-9 | 1g |
£15.00 | 2025-02-20 | ||
| Apollo Scientific | OR47892-5g |
Diethyl 2-(3-cyanopropyl)malonate |
63972-18-9 | 5g |
￡223.00 | 2023-04-14 | ||
| TRC | B802500-1g |
Butyronitrile Diethyl Malonate |
63972-18-9 | 1g |
$ 136.00 | 2023-09-08 | ||
| TRC | B802500-2.5g |
Butyronitrile Diethyl Malonate |
63972-18-9 | 2.5g |
$ 173.00 | 2023-09-08 | ||
| TRC | B802500-5g |
Butyronitrile Diethyl Malonate |
63972-18-9 | 5g |
$ 328.00 | 2023-09-08 | ||
| TRC | B802500-10g |
Butyronitrile Diethyl Malonate |
63972-18-9 | 10g |
$ 611.00 | 2023-04-18 | ||
| TRC | B802500-25g |
Butyronitrile Diethyl Malonate |
63972-18-9 | 25g |
$ 1335.00 | 2023-04-18 | ||
| Ambeed | A189041-1g |
Diethyl 2-(3-cyanopropyl)malonate |
63972-18-9 | 95% | 1g |
$14.0 | 2025-04-18 | |
| Ambeed | A189041-5g |
Diethyl 2-(3-cyanopropyl)malonate |
63972-18-9 | 95% | 5g |
$22.0 | 2025-04-18 | |
| Ambeed | A189041-25g |
Diethyl 2-(3-cyanopropyl)malonate |
63972-18-9 | 95% | 25g |
$59.0 | 2025-04-18 |
BUTYRONITRILE DIETHYL MALONATE Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
63972-18-9 (BUTYRONITRILE DIETHYL MALONATE) Related Products
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- 10444-12-9(Diethyl 2-(2-cyanoethyl)-2-ethylpropanedioate)
- 132783-23-4(1,1,1-Propanetricarboxylic acid, 3-cyano-, triethyl ester)
- 121730-78-7(1,1,3-Propanetricarboxylic acid, 3-cyano-2-methyl-, triethyl ester)
- 10444-11-8(Propanedioic acid,2-(2-cyanoethyl)-2-methyl-, 1,3-diethyl ester)
- 1444-05-9(Diethyl Bis(2-cyanoethyl)malonate)
- 3228-31-7(2,3,3-Pentanetricarboxylicacid, 5-cyano-, 2,3,3-triethyl ester)
- 18755-33-4(Propanedioic acid,2-(2-cyanoethyl)-2-pentyl-, 1,3-diethyl ester)
- 17109-93-2(Propanedioic acid,2-(cyanomethyl)-, 1,3-diethyl ester)
- 186038-82-4(1,3-Diethyl 2-(1-cyano-3-methylbutyl)propanedioate)
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